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Compound of Interest

Compound Name: SNT-207858 free base

Cat. No.: B2846375

For researchers, scientists, and drug development professionals handling SNT-207858 free
base, a selective melanocortin-4 (MC-4) receptor antagonist, adherence to proper safety and
disposal protocols is paramount. While a specific Safety Data Sheet (SDS) for SNT-207858
free base is not readily available, its chemical nature as a complex, chlorinated organic
compound necessitates cautious handling and disposal in accordance with regulations for
hazardous chemical waste.

Key Data for SNT-207858 Free Base

Property Value

Chemical Name SNT-207858 free base
CAS Number 1104662-66-9
Molecular Formula Cs32H43CI2NsOs3
Molecular Weight 616.62 g/mol

Halogenated Organic Compound, Melanocortin-
4 (MC-4) Receptor Antagonist

Chemical Class

Personal Protective Equipment (PPE)

When handling SNT-207858 free base, appropriate personal protective equipment should be
worn at all times to minimize exposure and ensure personal safety.
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o Eye Protection: Chemical safety goggles or a face shield are essential to protect from
splashes.

» Hand Protection: Nitrile or other chemical-resistant gloves should be worn to prevent skin
contact.

e Body Protection: A laboratory coat is required to protect clothing and skin.

o Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted
respirator should be used in a well-ventilated area or fume hood.

Disposal Procedures

As a chlorinated organic compound, SNT-207858 free base must be disposed of as hazardous
waste. Under no circumstances should it be disposed of down the drain or in regular trash.

Step-by-Step Disposal Protocol:

o Waste Segregation: All waste containing SNT-207858 free base, including unused product,
contaminated consumables (e.g., pipette tips, vials), and cleaning materials, must be
segregated into a designated, clearly labeled "Halogenated Organic Waste" container.

o Container Management: The waste container must be made of a compatible material, kept
securely closed when not in use, and stored in a designated, well-ventilated, and secondary
containment area away from incompatible materials.

e Waste Manifest: Accurately label the waste container with the full chemical name ("SNT-
207858 free base") and any known hazard information.

o Institutional Guidelines: Follow all institutional and local regulations for hazardous waste
disposal. Contact your institution's Environmental Health and Safety (EHS) department for
specific procedures and to schedule a waste pickup.

» Spill Management: In case of a spill, contain the material with an inert absorbent (e.qg.,
vermiculite, sand). The contaminated absorbent and any cleaning materials must also be
disposed of as halogenated organic waste.
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Experimental Workflow for Disposal

The following diagram outlines the logical workflow for the proper disposal of SNT-207858 free
base.
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Figure 1. Disposal Workflow for SNT-207858 Free Base
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Caption: Disposal Workflow for SNT-207858 Free Base
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for SNT-
207858 Free Base]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2846375#snt-207858-free-base-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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